![molecular formula C12H15NO2S B1437636 4-Methyl-2-(thiomorpholine-4-carbonyl)phenol CAS No. 1042634-26-3](/img/structure/B1437636.png)
4-Methyl-2-(thiomorpholine-4-carbonyl)phenol
Overview
Description
4-Methyl-2-(thiomorpholine-4-carbonyl)phenol is a useful research compound. Its molecular formula is C12H15NO2S and its molecular weight is 237.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Chemosensors
4-Methyl-2-(thiomorpholine-4-carbonyl)phenol derivatives, specifically 4-Methyl-2,6-diformylphenol (DFP), have been pivotal in the development of fluorescent chemosensors. These chemosensors are adept at detecting various analytes, including metal ions (like Zn2+, Cu2+, Al3+, Mg2+, Hg2+), anions (such as N3−, H2PO4−, CH3COO−, H2AsO4−, ClO−, PO43−, AsO33−), neutral molecules (mandelic acid, cysteine, glutathione), and pH regions. The high selectivity and sensitivity of DFP-based chemosensors are well-documented, indicating a promising field of research, especially considering the ample opportunities to modulate the sensing selectivity and sensitivity of DFP (Roy, 2021).
Adsorption and Removal of Contaminants
Research has explored the adsorption behavior of phenolic compounds like phenol and 4-nitrophenol on materials such as granular activated carbon, highlighting the challenges in comparing equilibrium models due to diverse measurement units. Such studies contribute to understanding the adsorption kinetics and mechanisms, relevant in environmental management and pollution control (Kumar, Kumar, Kumar, & Gupta, 2007).
Environmental and Biological Interactions
The compound's interaction with environmental components like soil and its involvement in the sorption of herbicides such as 2,4-dichlorophenoxyacetic acid (2,4-D) has been documented. Understanding the interaction dynamics, especially the role of soil organic matter and iron oxides as sorbents, is crucial for environmental chemistry and soil science (Werner, Garratt, & Pigott, 2012).
In the realm of food science, the compound's role in the formation and mitigation of methylglyoxal, a reactive carbonyl compound in thermally processed foods, has been reviewed. This review discusses the balance between beneficial and deleterious effects of methylglyoxal and highlights the role of compounds like this compound in interacting with dietary ingredients and scavenging agents, a critical aspect in food safety and quality (Zheng et al., 2020).
Properties
IUPAC Name |
(2-hydroxy-5-methylphenyl)-thiomorpholin-4-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2S/c1-9-2-3-11(14)10(8-9)12(15)13-4-6-16-7-5-13/h2-3,8,14H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFBNQWORCHPLPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C(=O)N2CCSCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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